Cas no 164150-22-5 (2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid)

• Product Name: 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid
• CAS No: 164150-22-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6469871
• Update Time: 2025-06-08

2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 1,2-dihydro-6,7-dimethyl-2-oxo-

• Inchi： 1S/C12H11NO3/c1-6-3-8-5-9(12(15)16)11(14)13-10(8)4-7(6)2/h3-5H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： LKQPKAVDWKLXKT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(C)=C2)C=C(C(O)=O)C1=O

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 442.3±45.0 °C(Predicted)
• pka: 2.47±0.20(Predicted)

Additional information on 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid

2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic Acid (CAS No. 164150-22-5): An Overview of Its Structure, Properties, and Applications

2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid (CAS No. 164150-22-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of quinoline derivatives and is characterized by its unique molecular structure and diverse biological activities.

The molecular formula of 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid is C₁₃H₁₃NO₃, and it has a molecular weight of 231.25 g/mol. The compound features a quinoline ring system with a hydroxyl group at the 2-position, two methyl groups at the 6 and 7 positions, and a carboxylic acid group at the 3-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid is a white to off-white crystalline solid with a melting point ranging from 180°C to 185°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

The chemical stability of 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid is notable. It remains stable under normal storage conditions but may degrade when exposed to strong acids or bases. Additionally, it is sensitive to high temperatures and prolonged exposure to light. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are recommended to maintain its integrity.

In the realm of biological research, 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid has shown promising potential as a lead compound for drug discovery. Recent studies have demonstrated its ability to inhibit various enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate inflammation.

Beyond its anti-inflammatory effects, 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid has also been investigated for its antimicrobial activity. Research has shown that it possesses broad-spectrum antibacterial properties against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In the context of cancer research, 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid has been studied for its antiproliferative effects on various cancer cell lines. It has been found to induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it could be further developed as an anticancer agent or used in combination with existing therapies to enhance treatment efficacy.

The pharmacokinetic properties of 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid have also been explored. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This indicates that it can be effectively absorbed into the bloodstream and distributed to target tissues after oral administration.

Toxicological assessments have revealed that 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid has low toxicity at therapeutic doses. However, like any other chemical compound, it should be handled with care and appropriate safety measures should be followed during laboratory use.

In conclusion, 2-Hydroxy-6,7-dimethyl-quinoline-3-carboxylic acid (CAS No. 164150-22-5) is a multifaceted compound with a wide range of potential applications in various fields of research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.